![molecular formula C19H23F2N3O B3816584 3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine](/img/structure/B3816584.png)
3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine
Overview
Description
3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine is believed to exert its therapeutic effects through its interaction with various molecular targets, including G protein-coupled receptors and ion channels. Specifically, this compound has been shown to bind to the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding. This binding leads to the modulation of various signaling pathways, ultimately resulting in the observed therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cell proliferation, and the induction of apoptosis. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its therapeutic effects in various diseases.
Advantages and Limitations for Lab Experiments
3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine has several advantages for lab experiments, including its high potency and selectivity for its molecular targets, as well as its ability to cross the blood-brain barrier. However, this compound also has several limitations, including its low solubility and stability, which may affect its efficacy and reproducibility in experiments.
Future Directions
Several future directions for 3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine research include further investigation of its therapeutic potential in various diseases, as well as the development of new analogs with improved solubility and stability. Additionally, further studies are needed to elucidate the precise molecular mechanisms underlying the observed therapeutic effects of this compound.
Scientific Research Applications
3-[2-(2,6-difluorophenyl)ethyl]-1-[(3-methyl-1H-pyrazol-1-yl)acetyl]piperidine has been studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders. In cancer research, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells, particularly in breast and lung cancer. In neurological disorders, this compound has been studied for its potential to modulate the activity of neurotransmitters and improve cognitive function.
properties
IUPAC Name |
1-[3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]-2-(3-methylpyrazol-1-yl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23F2N3O/c1-14-9-11-24(22-14)13-19(25)23-10-3-4-15(12-23)7-8-16-17(20)5-2-6-18(16)21/h2,5-6,9,11,15H,3-4,7-8,10,12-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBZQHUSYYKPVAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)CC(=O)N2CCCC(C2)CCC3=C(C=CC=C3F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23F2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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